Cas no 27466-91-7 (Benzeneacetic acid,2,3-dimethoxy-, ethyl ester)

• Product Name: Benzeneacetic acid,2,3-dimethoxy-, ethyl ester
• CAS No: 27466-91-7
• MF: C₁₂H₁₆O₄
• MW: 224.253044128418
• CID: 284535
• PubChem ID: 254443
• Update Time: 2025-09-21

Benzeneacetic acid,2,3-dimethoxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid,2,3-dimethoxy-, ethyl ester
• ethyl 2,3-dimethoxyphenylacetate
• 2,6-dimethoxy-tetrahydro-2H-pyran
• 2,6-dimethoxy-tetrahydro-pyran
• 2,6-Dimethoxytetrahydropyran
• 2,6-Dimethoxy-tetrahydropyran
• 2H-Pyran, tetrahydro-2,6-dimethoxy-
• AC1L38LA
• AC1Q57UD
• cis- and trans-2,6-Dimethoxytetrahydropyran
• dimethoxy-2,6 tetrahydropyranne
• Dimethoxy-2.3-phenylessigsaeureethylest
• EINECS 229-508-2
• SureCN731565
• Tetrahydro-2,6-dimethoxy-2H-pyran
• trans-2,6-dimethoxy tetrahydropyran
• BS-42674
• NSC78828
• ethyl 2-(2,3-dimethoxyphenyl)acetate
• SCHEMBL6366424
• (2,3-Dimethoxyphenyl)acetic acid ethyl ester
• WFJYXWOBNSDMSD-UHFFFAOYSA-N
• Ethyl (2,3-dimethoxyphenyl)acetate
• 27466-91-7
• DTXSID10950143
• NSC-78828
• MFCD11555013

• Inchi： 1S/C12H16O4/c1-4-16-11(13)8-9-6-5-7-10(14-2)12(9)15-3/h5-7H,4,8H2,1-3H3
• InChI Key： WFJYXWOBNSDMSD-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC=CC=1CC(=O)OCC)OC

Computed Properties

• Exact Mass: 224.10488
• Monoisotopic Mass: 224.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76
• LogP: 1.80940